Cas no 196609-07-1 (Ethanone,1-[(1S,2S)-2-phenylcyclopropyl]-)

Ethanone,1-[(1S,2S)-2-phenylcyclopropyl]- structure
196609-07-1 structure
Product Name:Ethanone,1-[(1S,2S)-2-phenylcyclopropyl]-
CAS No:196609-07-1
MF:C11H12O
MW:160.212383270264
CID:116976
PubChem ID:6993784
Update Time:2025-04-18

Ethanone,1-[(1S,2S)-2-phenylcyclopropyl]- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-[(1S,2S)-2-phenylcyclopropyl]-
    • Ethanone, 1-[(1S,2S)-2-phenylcyclopropyl]- (9CI)
    • 1-[(1S,2S)-2-phenylcyclopropyl]ethanone
    • SCHEMBL13301231
    • 1-[(1S,2S)-2-phenyl-cyclopropyl]-ethanone
    • 196609-07-1
    • J-504065
    • Inchi: 1S/C11H12O/c1-8(12)10-7-11(10)9-5-3-2-4-6-9/h2-6,10-11H,7H2,1H3/t10-,11-/m1/s1
    • InChI Key: LFKRVDCVJRDOBG-GHMZBOCLSA-N
    • SMILES: O=C(C)[C@H]1C[C@@H]1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 160.08886
  • Monoisotopic Mass: 160.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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